Cas no 1315346-05-4 (6-Fluoro-8-methyl-4-thioxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester)

• Product Name: 6-Fluoro-8-methyl-4-thioxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester
• CAS No: 1315346-05-4
• MF: C₁₃H₁₂FNO₂S
• MW: 265.303285598755
• CID: 5149145
• Update Time: 2025-10-21

6-Fluoro-8-methyl-4-thioxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-fluoro-8-methyl-4-thioxo-1,4-dihydroquinoline-3-carboxylate
• Ethyl6-fluoro-8-methyl-4-thioxo-1,4-dihydroquinoline-3-carboxylate
• SB69336
• 6-Fluoro-8-methyl-4-thioxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester
• 3-Quinolinecarboxylic acid, 6-fluoro-1,4-dihydro-8-methyl-4-thioxo-, ethyl ester

• Inchi： 1S/C13H12FNO2S/c1-3-17-13(16)10-6-15-11-7(2)4-8(14)5-9(11)12(10)18/h4-6H,3H2,1-2H3,(H,15,18)
• InChI Key： NLXAYDJKHDPOPE-UHFFFAOYSA-N
• SMILES： S=C1C(C(=O)OCC)=CNC2C(C)=CC(=CC=21)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 397
• XLogP3: 3.1
• Topological Polar Surface Area: 70.4

Additional information on 6-Fluoro-8-methyl-4-thioxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester

Comprehensive Overview of 6-Fluoro-8-methyl-4-thioxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester (CAS No. 1315346-05-4)

The compound 6-Fluoro-8-methyl-4-thioxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester (CAS No. 1315346-05-4) is a fluorinated quinoline derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and thioxo functional groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting bacterial infections and inflammatory diseases. The ethyl ester moiety enhances its solubility, facilitating formulation development.

In recent years, the demand for fluorinated heterocycles like this compound has surged, driven by their improved metabolic stability and bioavailability. A 2023 study highlighted the role of 6-Fluoro-8-methyl-4-thioxo-1,4-dihydro-quinoline derivatives in modulating enzyme activity, aligning with the growing focus on precision medicine. Users frequently search for "quinoline-based drug candidates" or "fluoroquinolone alternatives," reflecting industry trends toward novel antimicrobial agents. This compound’s methyl substitution at the 8-position further optimizes steric interactions, a hot topic in computational chemistry.

The synthesis of CAS No. 1315346-05-4 typically involves condensation reactions under controlled conditions, as documented in patents focusing on heterocyclic building blocks. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a critical factor for regulatory compliance. Environmental concerns have also spurred interest in greener synthesis routes, with queries like "sustainable quinoline synthesis" gaining traction. Notably, the thioxo group in this compound offers redox versatility, enabling applications in catalysis—a niche explored in materials science forums.

From a commercial perspective, suppliers emphasize 6-Fluoro-8-methyl-4-thioxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester’s stability under ambient storage, addressing logistical challenges. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) positions it as a key player in fragment-based drug design. SEO analytics reveal rising searches for "quinoline-3-carboxylate applications," underscoring its interdisciplinary appeal. Future research may explore its potential in photodynamic therapy, given the fluoro-induced electron-withdrawing effects on photophysical properties.

In conclusion, CAS No. 1315346-05-4 exemplifies innovation in medicinal chemistry, bridging gaps between synthetic feasibility and therapeutic utility. Its multifaceted roles—from antimicrobial scaffolds to catalytic precursors—make it a compound of enduring scientific and industrial relevance.